Cas no 1379363-96-8 (5-(Ethoxycarbonyl)-1,2,3-thiadiazole-4-carboxylic acid)

• Product Name: 5-(Ethoxycarbonyl)-1,2,3-thiadiazole-4-carboxylic acid
• CAS No: 1379363-96-8
• MF: C₆H₆N₂O₄S
• MW: 202.1878
• CID: 2092686
• Update Time: 2024-11-02

5-(Ethoxycarbonyl)-1,2,3-thiadiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Ethoxycarbonyl)-1,2,3-thiadiazole-4-carboxylic acid
• AK160876
• AX8293915
• ST24044241

• Inchi： 1S/C6H6N2O4S/c1-2-12-6(11)4-3(5(9)10)7-8-13-4/h2H2,1H3,(H,9,10)
• InChI Key： OFAFDTVPBOVTFX-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC([H])([H])C([H])([H])[H])=C(C(=O)O[H])N=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 223
• Topological Polar Surface Area: 118

5-(Ethoxycarbonyl)-1,2,3-thiadiazole-4-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C